3-Trifluoromethyl-4-(piperidin-1-ylmethyl)-phenylamine

• Molecular Formula: C13H17F3N2
• Molecular Weight: 258.28 g/mol
• IUPAC Name: 4-(piperidin-1-ylmethyl)-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C13H17F3N2/c14-13(15,16)12-8-11(17)5-4-10(12)9-18-6-2-1-3-7-18/h4-5,8H,1-3,6-7,9,17H2
• InChI Key: JVTZNZGYUKUIIH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=C(C=C(C=C2)N)C(F)(F)F

Description

3-Trifluoromethyl-4-(piperidin-1-ylmethyl)-phenylamine is a useful research compound. Its molecular formula is C13H17F3N2 and its molecular weight is 258.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,2,2-trifluoro-N-(4-piperidin-1-ylmethyl-3-trifluoromethyl-phenyl)-acetamide (Stage 128.2; 1.427 g, 4.03 mmol) in boiling methanol (42 ml), 20 ml of a 1 N solution of K2CO3 in water are added dropwise. After 2 h stirring, the reaction mixture is cooled to rt, concentrated in vacuo and the residue re-dissolved in AcOEt and water. The aqueous layer is separated off and extracted twice with AcOEt. The organic phases are washed with water and brine, dried (Na2SO4) and concentrated to yield the title compound: MS: [M+1]+=259; 1H-NMR (DMSO-d6): 7.28 (d, 1H), 6.82 (d, 1H), 7.73 (dd, 1H), 5.40 (s, H2N), 3.32 (s, 2H), 2.27 (sb, 4H), 1.46 (m, 4H), 1.39 (m, 2H).